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Compound of Interest

Compound Name: 5-Ethyl-2-methylheptane

Cat. No.: B076185

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the boiling point and related physicochemical
properties of the branched alkane, 5-Ethyl-2-methylheptane. It includes compiled data, a
general experimental protocol for boiling point determination, and a logical diagram illustrating
the factors that influence this key physical property.

Physicochemical Data

The properties of 5-Ethyl-2-methylheptane are summarized below. This compound is a
saturated hydrocarbon and an isomer of decane.

Property Value Unit
Boiling Point 159.71 - 160[1][2][3] °C
Melting Point -53.99[1][3] °C
Molecular Formula C1oH22[2][4]

Molecular Weight 142.28[2][3][4][5] g/mol
Density 0.7320[1][3] g/cm3
Refractive Index 1.4111]1]

CAS Registry Number 13475-78-0[2][4]
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Factors Influencing Boiling Point in Branched
Alkanes

The boiling point of an alkane is primarily determined by the strength of its intermolecular
forces, specifically the van der Waals dispersion forces.[6][7] For isomers like 5-Ethyl-2-
methylheptane, the degree of branching significantly impacts these forces.

e Molecular Size (Molecular Weight): As the number of carbon atoms and, consequently, the
molecular weight increase, the electron cloud becomes larger and more polarizable. This
leads to stronger van der Waals forces, resulting in a higher boiling point.[7]

» Surface Area: Branching in an alkane chain tends to create a more compact, spherical
molecular shape.[6] This reduction in surface area diminishes the points of contact between
adjacent molecules, thereby weakening the overall van der Waals forces.[6][8]
Consequently, less energy is required to overcome these forces, leading to a lower boiling
point compared to a straight-chain alkane of the same molecular weight (n-decane, boiling
point ~174 °C).[8]

The interplay of these factors is crucial for predicting and understanding the physical behavior
of branched alkanes.
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Logical Relationship: Factors Affecting Alkane Boiling Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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